Cas no 151776-21-5 (4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-(3-methyl-2-buten-1-yl)-)

• Product Name: 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-(3-methyl-2-buten-1-yl)-
• CAS No: 151776-21-5
• MF: C₂₁H₂₀O₇
• MW: 384.379306793213
• CID: 171745
• PubChem ID: 5317483
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-(3-methyl-2-buten-1-yl)-
• 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-(3-methylbut-2-enyl)chromen-4-one
• 3,5,7,4'-Tetrahydroxy-3'-methoxy-6-isoprenylflavone
• 3,5,7-trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-(3-methylbut-2-en-1-yl)-4H-chromen-4-one
• Gancaonin P-3'-methyl ether
• THMIF
• gancaonin P-3/'-methyl ether
• 3,4',5,7-Tetrahydroxy-3'-methoxy-6-prenylflavone
• 3'-O-Methylgancaonin P
• 3,5,7-Trihydroxy-2-(4-hydroxy-3-methoxyphenyl)-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• 151776-21-5
• DTXSID10164869
• LMPK12112394
• Gancaonin P 3'methyl ether
• Gancaonin P-3'-methylether
• CHEBI:175905

• Inchi： 1S/C21H20O7/c1-10(2)4-6-12-14(23)9-16-17(18(12)24)19(25)20(26)21(28-16)11-5-7-13(22)15(8-11)27-3/h4-5,7-9,22-24,26H,6H2,1-3H3
• InChI Key： UXTFKMCFQVSJLL-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=C(C=2)OC)O)=C(C(C2C(=C(C(=CC1=2)O)C/C=C(\C)/C)O)=O)O

Computed Properties

• Exact Mass: 384.120903
• Monoisotopic Mass: 384.120903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• XLogP3: 4.4

Experimental Properties

• Density: 1.427
• Boiling Point: 629.2°Cat760mmHg
• Flash Point: 223.9°C
• Refractive Index: 1.677

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 6-prenylated flavones